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Compound of Interest

Compound Name: VUF10166

Cat. No.: B141808

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of VUF10166, a potent 5-HT3A receptor antagonist. By adhering to these protocols,
laboratories can minimize risks and maintain compliance with safety regulations.

Key Chemical and Safety Data for VUF10166

A thorough understanding of the chemical properties of VUF10166 is the first step toward safe
handling and disposal. This information, summarized in the table below, is critical for assessing
potential hazards and determining the appropriate disposal pathway.
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Property Value Source

) 2-chloro-3-(4-methylpiperazin-
Chemical Name _ , [1]
1-yh)quinoxaline

CAS Number 155584-74-0 [1][2][3]
Molecular Formula C13H15CIN4 [1112][3]
Molecular Weight 262.74 g/mol [1112]
Physical Appearance Solid [1][3]

Insoluble in H20; =26.3 mg/mL

Solubility in EtOH; =238.8 mg/mL in [1]
DMSO
Storage Store at -20°C [1][4]

Hazard Identification: While a specific hazard classification for VUF10166 is not readily
available in the provided search results, its chemical structure as a chlorinated organic
compound suggests it should be handled as a potentially hazardous chemical. Standard
laboratory safety precautions, including the use of personal protective equipment (PPE) such
as gloves, lab coats, and safety glasses, should be employed at all times.

Step-by-Step Disposal Protocol for VUF10166

The following protocol outlines the necessary steps for the proper disposal of VUF10166
waste, including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:
e Solid Waste:
o Collect unused or expired VUF10166 powder in a clearly labeled, sealed container.

o Contaminated consumables such as weigh boats, pipette tips, and gloves should be
placed in a designated hazardous waste bag.

e Liquid Waste:
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o Solutions containing VUF10166 should be collected in a dedicated, leak-proof, and
chemically compatible waste container. Given its solubility in ethanol and DMSO, a high-
density polyethylene (HDPE) or glass container is appropriate.

o Do not mix VUF10166 waste with other incompatible chemical waste streams. As a
halogenated organic compound, it should be segregated from non-halogenated organic
waste.[5]

Contaminated Labware:

o Glassware and other reusable lab equipment contaminated with VUF10166 should be
decontaminated before reuse or disposal.

o Triple-rinse the glassware with a suitable solvent (e.g., ethanol) in which VUF10166 is
soluble.[6] The rinsate must be collected and treated as hazardous liquid waste.

o After decontamination, the glassware can be washed according to standard laboratory
procedures.

. Waste Labeling and Storage:

All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste," the full chemical name "VUF10166," and the approximate concentration and
quantity.[5][6]

Keep waste containers securely sealed except when adding waste.[5][6]

Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

. Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Provide the EH&S department with accurate information about the waste composition.

Never dispose of VUF10166 down the drain or in the regular trash.[5]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
VUF10166 waste.

sssss

Type.

Final Disposal

‘‘‘‘‘‘

Click to download full resolution via product page
Caption: VUF10166 Disposal Workflow.

By implementing these procedures, laboratories can ensure the safe and responsible disposal
of VUF10166, thereby protecting personnel and the environment. Always consult your
institution's specific chemical hygiene plan and waste disposal guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of VUF10166: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141808#vufl0166-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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